Neochamaejasmin A
Overview
Description
Neochamaejasmin A is a natural product found in Stellera chamaejasme with data available.
Scientific Research Applications
Cancer Research
Neochamaejasmin A, a biflavonoid from Stellera chamaejasme L., shows promise in cancer research. In human prostate cancer cells, it inhibits cellular proliferation by blocking cell cycle progression and inducing apoptosis through mechanisms involving p21 and FasL (Liu et al., 2008). It also displays potent anti-cancer effects in various human solid tumor cell lines, primarily through cell cycle arrest, apoptosis, and DNA damage (Zhang et al., 2012).
Apoptosis and Cellular Toxicity
In a study on Sf9 cells, this compound induced apoptosis via mitochondrial dysfunction and oxidative stress (Ren et al., 2019). Additionally, it was found to inhibit KV1.4 channel activity, suggesting a potential for affecting ion channels (Ren et al., 2018).
Pharmacokinetics and Drug Interaction
Neochamaejasmin B increases the bioavailability of chamaechromone by inhibiting MRP2 and BCRP, two important drug transporters (Pan et al., 2015). This interaction is significant in the study of drug efficacy and safety.
Microbiota Interaction
A study on rats showed that this compound altered the composition of gut microbiota, affecting different OTUs in male and female rats (Yan et al., 2015). This finding is crucial for understanding the broader health effects of this compound.
Miscellaneous Studies
Other research includes the development of a method for isolating bioactive constituents like this compound from Stellera chamaejasme (Hou et al., 2019), and investigating its interactions with lamivudine, an antiviral drug (Pan et al., 2019).
properties
Molecular Formula |
C30H22O10 |
|---|---|
Molecular Weight |
542.5 g/mol |
IUPAC Name |
(2S,3S)-3-[(2S,3S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-2,3-dihydrochromen-3-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydrochromen-4-one |
InChI |
InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)29-25(27(37)23-19(35)9-17(33)11-21(23)39-29)26-28(38)24-20(36)10-18(34)12-22(24)40-30(26)14-3-7-16(32)8-4-14/h1-12,25-26,29-36H/t25-,26-,29-,30-/m1/s1 |
InChI Key |
RNQBLQALVMHBKH-OIWKEWRZSA-N |
Isomeric SMILES |
C1=CC(=CC=C1[C@@H]2[C@@H](C(=O)C3=C(C=C(C=C3O2)O)O)[C@H]4[C@H](OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
SMILES |
C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
Canonical SMILES |
C1=CC(=CC=C1C2C(C(=O)C3=C(C=C(C=C3O2)O)O)C4C(OC5=CC(=CC(=C5C4=O)O)O)C6=CC=C(C=C6)O)O |
synonyms |
neochamaejasmin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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